Cas no 187343-52-8 (1H-Pyrazole, 3-(2-chlorophenyl)-5-phenyl-)
187343-52-8 structure
Product Name:1H-Pyrazole, 3-(2-chlorophenyl)-5-phenyl-
CAS No:187343-52-8
MF:C15H11ClN2
MW:254.714242219925
CID:1379426
PubChem ID:11550606
Update Time:2025-04-20
1H-Pyrazole, 3-(2-chlorophenyl)-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 3-(2-chlorophenyl)-5-phenyl-
- 5-(2-chlorophenyl)-3-phenyl-1H-pyrazole
- DTXSID50468434
- 187343-52-8
- 3-(2-chlorophenyl)-5-phenylpyrazol
- 3-(2-Chlorophenyl)-5-phenyl-1H-pyrazole
- SCHEMBL8888588
- DB-127921
-
- Inchi: 1S/C15H11ClN2/c16-13-9-5-4-8-12(13)15-10-14(17-18-15)11-6-2-1-3-7-11/h1-10H,(H,17,18)
- InChI Key: WRLPEZCNBRAFCB-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1=CC(C2C=CC=CC=2)=NN1
Computed Properties
- Exact Mass: 254.06123
- Monoisotopic Mass: 254.0610761g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68
1H-Pyrazole, 3-(2-chlorophenyl)-5-phenyl- Related Literature
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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